Cas no 1187931-25-4 ((3R)-3-methyl-1-(oxan-4-yl)piperazine)

• Product Name: (3R)-3-methyl-1-(oxan-4-yl)piperazine
• CAS No: 1187931-25-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD11858468
• CID: 4576411
• PubChem ID: 86767309
• Update Time: 2025-06-10

(3R)-3-methyl-1-(oxan-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-1-(tetrahydro-pyran-4-yl)-piperazine
• (R)-3-methyl-1-(tetrahydro-2H-pyran-4-yl)piperazine
• Piperazine, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, (3R)-
• (3R)-3-methyl-1-(oxan-4-yl)piperazine

• MDL： MFCD11858468
• Inchi： 1S/C10H20N2O/c1-9-8-12(5-4-11-9)10-2-6-13-7-3-10/h9-11H,2-8H2,1H3/t9-/m1/s1
• InChI Key： WMSMHECRTQDPAK-SECBINFHSA-N
• SMILES： N1(C2CCOCC2)CCN[C@H](C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (3R)-3-methyl-1-(oxan-4-yl)piperazine

Comprehensive Overview of (3R)-3-methyl-1-(oxan-4-yl)piperazine (CAS No. 1187931-25-4)

(3R)-3-methyl-1-(oxan-4-yl)piperazine (CAS No. 1187931-25-4) is a chiral piperazine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its tetrahydropyran (oxane) and methyl-substituted piperazine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereospecificity, attributed to the (3R)-configuration, makes it particularly valuable for designing enantioselective catalysts and therapeutic agents targeting central nervous system (CNS) disorders.

In recent years, the demand for chiral building blocks like (3R)-3-methyl-1-(oxan-4-yl)piperazine has surged, driven by advancements in asymmetric synthesis and drug discovery. Researchers frequently search for "CAS 1187931-25-4 supplier" or "synthesis of (3R)-3-methyl-1-(oxan-4-yl)piperazine," reflecting its industrial relevance. The compound’s oxan-4-yl group enhances solubility and metabolic stability, traits highly sought after in modern medicinal chemistry. Notably, its applications extend to GPCR-targeted drug design, a hot topic in AI-driven drug discovery platforms.

The piperazine core in 1187931-25-4 is a privileged scaffold in pharmaceuticals, often associated with neuromodulatory activity. This aligns with trending searches such as "piperazine derivatives for CNS drugs" and "chiral auxiliaries in organic synthesis." Its compatibility with green chemistry principles—another high-interest area—is evident in solvent-free catalytic methods for its preparation. Analytical techniques like HPLC enantiomeric separation and NMR stereochemical analysis are critical for quality control, addressing common queries like "how to characterize (3R)-3-methyl-1-(oxan-4-yl)piperazine."

From a commercial perspective, CAS 1187931-25-4 is listed by specialized suppliers catering to high-value fine chemicals. Its pricing and availability are influenced by factors such as enantiomeric purity (>98% ee) and scalability of synthetic routes. Discussions on platforms like PubMed and Reaxys often highlight its role in fragment-based drug discovery, a strategy gaining traction in personalized medicine research. Furthermore, patents referencing this compound frequently emerge in neurodegenerative disease therapeutics, tying into public interest in Alzheimer’s and Parkinson’s treatments.

In summary, (3R)-3-methyl-1-(oxan-4-yl)piperazine (CAS No. 1187931-25-4) exemplifies the intersection of chiral chemistry and drug development. Its structural ingenuity and adaptability to cutting-edge research ensure its prominence in both academic and industrial settings. As the scientific community continues to explore targeted molecular design, this compound remains a focal point for innovation.